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Compound of Interest

Compound Name: alpha-Neoclovene

Cat. No.: B12086099

Get Quote

For the modern researcher, navigating the complexities of laboratory waste is as critical as the

discoveries made at the bench. This guide provides essential, immediate safety and logistical

information for the proper disposal of alpha-Neoclovene, a sesquiterpene found in various

natural sources. While a comprehensive Safety Data Sheet (SDS) for alpha-Neoclovene is not

readily available in public databases, this document synthesizes known chemical properties

and draws logical parallels from structurally similar compounds to offer a robust framework for

its safe handling and disposal. Our goal is to empower you with the knowledge to manage this

compound responsibly, ensuring the safety of yourself, your colleagues, and the environment.

Understanding alpha-Neoclovene: What the Data
Tells Us
Alpha-Neoclovene (CAS No. 4545-68-0) is a tricyclic sesquiterpene with the molecular

formula C15H24 and a molecular weight of 204.35 g/mol .[1][2] Its known properties are

summarized below, providing a foundation for our safety and disposal protocols.
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Property Value Source

Molecular Formula C15H24 [1]

Molecular Weight 204.35 g/mol [1]

Form Liquid [3]

Density 0.951 g/mL at 20 °C [2][3]

Boiling Point 256.5 ± 7.0 °C (Predicted) [2]

Flash Point 114 °C (237.2 °F) - closed cup [2][3]

Solubility
Insoluble in water (0.1401

mg/L @ 25 °C est.)
[4]

Stability
Stable. Photosensitive, protect

from light.
[2][5]

Storage 2-8°C, under argon. [2][3]

Notably, alpha-Neoclovene is classified as a combustible liquid and is incompatible with strong

oxidizing agents.[2][3][5] The lack of a specific GHS classification necessitates a cautious

approach, treating it as a potentially hazardous substance.

The Disposal Workflow: A Step-by-Step Protocol
The following protocol is designed to guide you through the safe disposal of alpha-
Neoclovene waste. It is imperative to supplement this guidance with your institution's specific

Environmental Health and Safety (EHS) procedures.

Step 1: Personal Protective Equipment (PPE) - Your First
Line of Defense
Before handling alpha-Neoclovene, ensure you are wearing the appropriate PPE.[6] This is a

non-negotiable aspect of laboratory safety.[7]

Eye Protection: Safety goggles are mandatory to protect against splashes.[7]
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Hand Protection: Wear nitrile gloves.[6] If splashing is likely, consider double-gloving or using

thicker gloves.

Body Protection: A lab coat is essential.[7]

Respiratory Protection: While not explicitly required based on available data, it is prudent to

handle alpha-Neoclovene in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure.[8]

Step 2: Waste Segregation - Preventing Unwanted
Reactions
Proper segregation of chemical waste is fundamental to laboratory safety.

Designated Waste Container: All alpha-Neoclovene waste, including contaminated

consumables (e.g., pipette tips, gloves, weigh boats), should be collected in a dedicated,

clearly labeled hazardous waste container.[9]

Solid vs. Liquid Waste: Use separate containers for solid and liquid waste.

Avoid Mixing: Do not mix alpha-Neoclovene waste with other chemical waste streams

unless explicitly permitted by your EHS department.[9] In particular, keep it separate from

strong oxidizing agents.[2]

Step 3: Waste Container Labeling - Clarity is Key
Properly labeled waste containers are crucial for safe handling and disposal by EHS personnel.

The label must include:

The words "Hazardous Waste"[9]

The full chemical name: "alpha-Neoclovene"

CAS Number: 4545-68-0

Potential Hazards: Based on its combustible nature and data from similar terpenes, it is

prudent to include "Combustible Liquid," "Skin Irritant," and "Aquatic Toxicity."[10]
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The name and contact information of the generating laboratory.

The date when waste was first added to the container.

Step 4: On-site Accumulation and Storage - Safe and
Secure

Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA)

within your laboratory.[9]

Container Integrity: Keep waste containers securely closed except when adding waste.[9]

Secondary Containment: Place waste containers in secondary containment to prevent the

spread of material in case of a leak.[9]

Storage Conditions: Store away from heat sources and direct sunlight.[11]

Step 5: Final Disposal - The Professional Handover
Contact EHS: Once your waste container is full or has been in accumulation for the

maximum time allowed by your institution, contact your EHS department to arrange for a

waste pickup.[9]

Do Not Dispose Down the Drain: Due to its low water solubility and potential aquatic toxicity,

alpha-Neoclovene must not be disposed of down the drain.[4][10]

Incineration: While not definitively stated for alpha-Neoclovene, high-temperature

incineration is a common and effective disposal method for many organic compounds. Your

EHS department will determine the appropriate final disposal method.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of alpha-
Neoclovene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (-)-alpha-Neoclovene | C15H24 | CID 15973057 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. (-)-ALPHA-NEOCLOVENE CAS#: 4545-68-0 [m.chemicalbook.com]

3. (-)-a-Neoclovene = 95.0 GC sum of enantiomers 4545-68-0 [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12086099/docs?utm_src=pdf-body-img#navigating-the-uncharted-a-practical-guide-to-the-safe-disposal-of-alpha-neoclovene
https://www.benchchem.com/product/b12086099?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Neoclovene
https://m.chemicalbook.com/ProductChemicalPropertiesCB5484654_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/72078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. alpha-neoclovene, 4545-68-0 [thegoodscentscompany.com]

5. (-)-ALPHA-NEOCLOVENE | 4545-68-0 [chemicalbook.com]

6. Article - Laboratory Safety Manual - ... [policies.unc.edu]

7. ethz.ch [ethz.ch]

8. chemscene.com [chemscene.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. response.epa.gov [response.epa.gov]

11. lunatechequipment.com [lunatechequipment.com]

To cite this document: BenchChem. [Navigating the Uncharted: A Practical Guide to the Safe
Disposal of alpha-Neoclovene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12086099/docs#navigating-the-uncharted-a-
practical-guide-to-the-safe-disposal-of-alpha-neoclovene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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